1-(2,3-Dihydro-1,4-benzodioxin-3-ylmethyl)-5-ethoxy-isatin

• Molecular Formula: C19H17NO5
• Molecular Weight: 339.3 g/mol
• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-5-ethoxyindole-2,3-dione
• InChI: InChI=1S/C19H17NO5/c1-2-23-12-7-8-15-14(9-12)18(21)19(22)20(15)10-13-11-24-16-5-3-4-6-17(16)25-13/h3-9,13H,2,10-11H2,1H3
• InChI Key: IAZACPPCXPITJO-UHFFFAOYSA-N
• SMILES: CCOC1=CC2=C(C=C1)N(C(=O)C2=O)CC3COC4=CC=CC=C4O3
• solubility: 1.2 [ug/mL]

Description

1-(2,3-Dihydro-1,4-benzodioxin-3-ylmethyl)-5-ethoxy-isatin is a benzodioxine. It has a role as an anticoronaviral agent.

Scientific Research Applications

Synthesis and Derivatization in Medicinal Chemistry

Isatin and its derivatives, including 1-(2,3-Dihydro-1,4-benzodioxin-3-ylmethyl)-5-ethoxy-isatin, are integral in synthesizing heterocyclic compounds, which are crucial in medicinal chemistry. These compounds, known for their versatility, act as precursors for a myriad of pharmacologically active compounds. Recent studies highlight the synthesis and derivatization of Isatin, detailing various synthetic methods and biological activities. The versatility of Isatin is evident in its wide array of biological activities like antimicrobial, anticancer, antiviral, and anti-inflammatory, making it a cornerstone for developing new heterocyclic compounds with significant therapeutic potential (Chauhan et al., 2020).

Anticancer Applications

Isatin derivatives have been prominently studied for their potential anticancer properties. Various derivatives have been evaluated in numerous anticancer studies, with some entering pre-clinical and clinical tests. These derivatives exhibit antiproliferative properties against different cancer cells by targeting crucial proteins or organelles. The biological properties of these compounds can be enhanced through structural modifications, indicating a promising pathway for developing novel anticancer agents with improved efficiency and selectivity (Paiva et al., 2021).

Pharmacological Significance in Neurological Disorders

The pharmacological significance of Isatin derivatives extends to the treatment of neurological disorders. For instance, certain derivatives demonstrate potent anticonvulsant activity at low concentrations. Schiff bases, in particular, are recognized as highly effective anticonvulsant agents. This underlines the potential of Isatin derivatives in designing new pharmacological agents for managing stress, anxiety, and other neurological conditions, with possibilities of lower toxicity and higher efficacy (Mathur & Nain, 2014).